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Compound of Interest

Compound Name: C.I. Direct orange 102

Cat. No.: B1460611 Get Quote

An In-depth Technical Guide to C.I. Direct
Orange 102
This technical guide provides a comprehensive overview of the chemical compound C.I. Direct
Orange 102, intended for researchers, scientists, and professionals in drug development and

other relevant scientific fields. This document details its alternative names and synonyms, key

chemical and physical properties, a representative synthesis protocol, a typical application

method in textile dyeing, and a discussion on its purported applications.

Compound Identification and Synonyms
C.I. Direct Orange 102 is a disazo direct dye. Direct dyes are so named for their ability to be

applied directly to cellulosic fibers, such as cotton, paper, and rayon, without the need for a

mordant. The compound is identified by several names and codes across different chemical

inventories and suppliers.

For clarity and comprehensive identification, a list of its common synonyms and identifiers is

provided in Table 1.

Table 1: Alternative Names, Synonyms, and Identifiers for C.I. Direct Orange 102
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Identifier Type Value

C.I. Name C.I. Direct Orange 102

C.I. Number 29156

CAS Number 6598-63-6

Common Synonyms
Direct Orange WS, Direct Orange 6R, Pergasol

Orange 6R, Calcomine Orange 2RS

IUPAC Name

trisodium;4-[[1-hydroxy-6-[(5-hydroxy-6-

phenyldiazenyl-7-sulfonatonaphthalen-2-

yl)carbamoylamino]-3-sulfonatonaphthalen-2-

yl]diazenyl]benzoate

Chemical and Physical Properties
C.I. Direct Orange 102 is a complex organic molecule. Its properties are summarized in Table

2, providing key quantitative data for reference.

Table 2: Physicochemical Properties of C.I. Direct Orange 102

Property Value

Molecular Formula C₃₄H₂₁N₆Na₃O₁₁S₂

Molecular Weight 822.67 g/mol

Appearance Red-light orange powder

Solubility Soluble in water

Light Fastness 3 (on a scale of 1-8)

Washing Fastness 3 (on a scale of 1-5)

Synthesis of C.I. Direct Orange 102
The synthesis of C.I. Direct Orange 102 involves a multi-step process characteristic of the

production of disazo dyes. The general manufacturing method consists of the diazotization of
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two different aromatic amines, followed by their sequential coupling to a central coupling

component.[1] For C.I. Direct Orange 102, the starting amines are aniline and 4-aminobenzoic

acid, and the coupling component is N,N'-bis(4-hydroxy-2-sulfonaphthalene-7-yl)urea.[1]

Representative Synthesis Workflow
The logical workflow for the synthesis is depicted in the following diagram.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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